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Compound of Interest

Compound Name: Sophoricoside

Cat. No.: B191293 Get Quote

Essential Safety and Handling Guide for
Sophoricoside
This guide provides crucial safety and logistical information for laboratory professionals

handling Sophoricoside. It outlines the necessary personal protective equipment (PPE), safe

handling procedures, and disposal plans to ensure a secure research environment.

Physicochemical and Safety Data
Sophoricoside is an isoflavone glycoside derived from Sophora japonica.[1][2][3] It is a yellow

to off-white crystalline powder.[2][3][4] While specific hazard information is not readily available,

it is prudent to handle it with care as with any research chemical. It is known to have various

pharmacological effects, including anti-inflammatory, anti-cancer, and immunosuppressive

properties.[1][5][6][7][8][9][10]
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Property Value Source

CAS Number 152-95-4 [2][3][4]

Molecular Formula C₂₁H₂₀O₁₀ [2][3]

Molecular Weight 432.38 g/mol [3][5]

Appearance
Off-white to yellow crystalline

powder
[2][3][4][11]

Solubility
Soluble in water, ethanol, and

DMSO
[2][4][5]

Storage

Short-term: 2-8°C; Long-term:

-20°C (up to 1 year) or -80°C

(up to 2 years)

[1][3]

Purity ≥ 98% (HPLC) [3][4]

Personal Protective Equipment (PPE)
Proper PPE is mandatory to minimize exposure when handling Sophoricoside. The following

equipment should be used:

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.

Eye and Face Protection: Safety glasses with side shields or goggles are essential. A face

shield may be necessary for operations with a higher risk of splashing.

Respiratory Protection: For handling the powder outside of a certified fume hood, a filtering

half mask or a half mask with appropriate particulate filters is recommended.[12]

Body Protection: A lab coat or a long-sleeved overall should be worn.[12]

Operational and Disposal Plans
Handling and Storage:

Sophoricoside powder should be handled with care to avoid dust formation.
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It is recommended to work in a well-ventilated area or under a chemical fume hood.

Store the compound in tightly sealed, light-resistant containers.[2]

For long-term storage, aliquoting the solution after preparation can prevent degradation from

repeated freeze-thaw cycles.[1]

Disposal Plan:

All waste materials, including empty containers and contaminated PPE, should be disposed

of as chemical waste in accordance with local, state, and federal regulations.[13]

Do not dispose of Sophoricoside down the drain.[13]

Used and unused investigational products should be documented and disposed of following

institutional and sponsor guidelines.[14]

Emergency Procedures
Spills:

Evacuate the immediate area.

Wear appropriate PPE before cleaning the spill.

For small powder spills, carefully sweep up the material, avoiding dust generation, and place

it in a sealed container for disposal.

For liquid spills, absorb with an inert material and place in a sealed container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water.[15] Remove

contaminated clothing.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fengchengroup.com/additive-and-herbal-extracts/herbal-extracts/sophoricoside-152-95-4-sophora-japonica.html
https://www.medchemexpress.com/Sophoricoside.html
https://nems.nih.gov/Documents/NIH_Drain_Discharge_Guide.pdf
https://www.benchchem.com/product/b191293?utm_src=pdf-body
https://nems.nih.gov/Documents/NIH_Drain_Discharge_Guide.pdf
https://stanfordhealthcare.org/content/dam/SHC/health-care-professionals/investigational-drug-service/docs/investigational-product-disposal-return-destruction.pdf
https://ehs.yale.edu/sites/default/files/files/pyrophoric-water-compound-sop.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open.[15] Seek medical attention.

Inhalation: Move to fresh air.[15] If breathing is difficult, seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Fire:

Use a dry chemical powder, carbon dioxide, or alcohol-resistant foam fire extinguisher.[15]

Do not use a water jet.

Experimental Workflow for Safe Handling
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Sophoricoside Handling Workflow
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Caption: Workflow for the safe handling of Sophoricoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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